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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cornusiin C, a gallate derivative isolated from the wine-processed fruit of Cornus officinalis,

has garnered interest within the scientific community. Understanding its spectroscopic

properties is fundamental for its identification, characterization, and exploration in potential

therapeutic applications. This technical guide provides an in-depth overview of the Ultraviolet-

Visible (UV-Vis) and Nuclear Magnetic Resonance (NMR) spectroscopic data of Cornusiin C,

complete with detailed experimental protocols.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The UV

spectrum of Cornusiin C was recorded in methanol.

Table 1: UV-Vis Absorption Data for Cornusiin C

Solvent λmax (nm)

Methanol 218, 281

Experimental Protocol: UV-Vis Spectroscopy
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UV spectra were acquired on a Shimadzu UV-2401PC spectrophotometer. A solution of

Cornusiin C in methanol was used for the analysis. The spectrum was scanned over a

wavelength range of 200-400 nm to determine the absorption maxima (λmax).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the detailed molecular structure of a

compound. The ¹H and ¹³C NMR spectra of Cornusiin C were recorded in deuterated

methanol (CD₃OD) at 500 MHz and 125 MHz, respectively.

¹H-NMR Spectroscopy
Table 2: ¹H-NMR Spectroscopic Data for Cornusiin C (500 MHz, CD₃OD)

Position
Chemical Shift (δ)
ppm

Multiplicity J (Hz)

7 7.09 s

4'a 4.60 d 12.5

4'b 4.54 d 12.5

5' 4.45 s

6'a 3.73 d 11.5

6'b 3.63 d 11.5

¹³C-NMR Spectroscopy
Table 3: ¹³C-NMR Spectroscopic Data for Cornusiin C (125 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b008758?utm_src=pdf-body
https://www.benchchem.com/product/b008758?utm_src=pdf-body
https://www.benchchem.com/product/b008758?utm_src=pdf-body
https://www.benchchem.com/product/b008758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Chemical Shift (δ) ppm Type

1 168.0 C

2 121.8 C

3, 5 146.9 C

4 140.2 C

6 110.5 CH

7 108.8 C

1' 173.0 C

2' 154.2 C

3' 109.9 C

4' 61.2 CH₂

5' 79.1 CH

6' 65.5 CH₂

Experimental Protocol: NMR Spectroscopy
¹H-NMR and ¹³C-NMR spectra were recorded on a Bruker AV-500 spectrometer operating at

500 MHz for protons and 125 MHz for carbons. Samples were dissolved in deuterated

methanol (CD₃OD). Chemical shifts (δ) are reported in parts per million (ppm) relative to the

solvent peak, and coupling constants (J) are in Hertz (Hz).

Isolation and Purification Workflow
The following diagram illustrates the general workflow for the isolation of Cornusiin C from the

fruit of Cornus officinalis.
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Isolation Workflow for Cornusiin C
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Caption: General workflow for the isolation of Cornusiin C.

This guide provides a foundational understanding of the key spectroscopic characteristics of

Cornusiin C, which is essential for its future research and development. The detailed protocols

offer a basis for the replication of these analytical methods.
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To cite this document: BenchChem. [Spectroscopic Profile of Cornusiin C: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008758#spectroscopic-properties-uv-vis-nmr-of-
cornusiin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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